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Compound of Interest

Compound Name: Indoline-5-carbonitrile

Cat. No.: B098209 Get Quote

A Senior Application Scientist's Reference on an Emerging Heterocyclic Building Block

This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of Indoline-5-carbonitrile. We will delve into its core

chemical identity, differentiate it from its more common aromatic counterpart, explore its

physicochemical properties, discuss safety and handling, and provide a verified list of suppliers

to facilitate its procurement for novel research and development projects.

Core Chemical Identity: The Critical Distinction
Between Indoline and Indole
In the field of medicinal chemistry, precision in molecular architecture is paramount. A common

point of confusion for researchers sourcing heterocyclic intermediates arises from the subtle

but significant difference between the "indoline" and "indole" scaffolds. Indoline-5-carbonitrile
possesses a saturated dihydropyrrole ring fused to the benzene ring, whereas Indole-5-

carbonitrile contains an aromatic pyrrole ring. This seemingly minor variation fundamentally

alters the molecule's geometry, reactivity, and potential as a pharmacophore.

The nitrile group (-C≡N) at the 5-position acts as a versatile chemical handle, enhancing the

molecule's utility as an intermediate in organic synthesis for building more complex molecular

structures.[1]

Caption: Structural comparison of Indoline-5-carbonitrile (left) and Indole-5-carbonitrile (right).
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This guide focuses specifically on Indoline-5-carbonitrile (CAS No. 15861-23-1). It is

imperative that researchers verify the CAS number before procurement to ensure the correct

scaffold is obtained for their experimental design.

Key Chemical Identifiers
For clarity and accurate sourcing, the distinct identifiers for both molecules are summarized

below.

Identifier Indoline-5-carbonitrile Indole-5-carbonitrile

CAS Number 15861-23-1[2][3][4] 15861-24-2[5][6][7][8]

Molecular Formula C₉H₈N₂[2][3][4] C₉H₆N₂[5][6][8]

Molecular Weight 144.17 g/mol [2][3] 142.16 g/mol [5][8]

Synonyms 5-Cyanoindoline 5-Cyanoindole[5][9]

MDL Number MFCD07371626[2][3] MFCD00005669[5]

Physicochemical Properties and Handling
The physical properties of Indoline-5-carbonitrile dictate its handling, storage, and application

in various solvent systems. While extensive experimental data for the indoline variant is less

prevalent in public literature compared to its indole counterpart, key specifications can be

compiled from supplier technical data sheets.
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Property Indoline-5-carbonitrile Indole-5-carbonitrile

Appearance
White to off-white crystalline

powder[10]
White to light yellow solid[1]

Purity Typically ≥97%[2] Typically ≥98%[6]

Melting Point Not specified 106-108 °C[5]

Solubility
Soluble in some organic

solvents

Soluble in organic solvents like

DMSO, limited in water[1][10]

[11]

Storage

Keep in dark place, Inert

atmosphere, Room

temperature[2][3]

Store in a cool, dry, well-

ventilated area[11]

Synthetic Utility and Potential Applications
While Indole-5-carbonitrile is a well-documented reactant in various synthetic pathways,

Indoline-5-carbonitrile serves as a crucial, albeit less commonly cited, building block. Its

significance is highlighted by its role as a reactant in the preparation of complex

pharmaceutical agents.

A primary example is its use in the synthesis of the antidepressant drug Vilazodone.[12] The

saturated ring of the indoline moiety is often a key structural feature in bioactive molecules,

offering a three-dimensional geometry that can be crucial for binding to biological targets.

Conceptual Synthetic Workflow
The general synthetic logic often involves leveraging the reactivity of the indole scaffold, which

can then be selectively reduced to the indoline if the saturated core is the desired final

structure. The nitrile group provides a versatile point for further chemical elaboration. This

workflow underscores the importance of both molecules in a synthetic chemist's toolkit.
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Caption: Conceptual workflow showing Indole-5-carbonitrile as a precursor to APIs.
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Proper handling of chemical reagents is critical for laboratory safety. While a specific,

comprehensive safety data sheet (SDS) for Indoline-5-carbonitrile is not as widely published

as its indole analog, the hazard profile of Indole-5-carbonitrile provides a strong baseline for

necessary precautions.

Hazard Profile (based on Indole-5-carbonitrile, CAS 15861-24-2):

Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[7][13] It can be harmful if swallowed, in contact with skin, or if

inhaled.[14]

Pictograms: Warning[7][13]

Recommended Personal Protective Equipment (PPE)
and Handling Protocols
The following protocols are essential for handling either compound and should be considered

mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of dust or vapors.[7][13]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming

to EN166 or NIOSH standards.[7][13][14]

Hand Protection: Handle with impervious gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use and disposed of properly after use.[7]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[7][14]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard

EN 149 approved respirator with a particulate filter.[14]
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[13]

In Case of Skin Contact: Take off contaminated clothing immediately and wash the

affected area with soap and plenty of water.[13]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes

and consult a physician.[7][13]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[7]

Sourcing and Procurement of Indoline-5-carbonitrile
Identifying reliable suppliers is a critical step in the research workflow. The following vendors

have been identified as suppliers for Indoline-5-carbonitrile (CAS 15861-23-1). Researchers

should always request a certificate of analysis (CoA) to verify purity and identity upon

purchase.

Supplier Product Name CAS Number Purity/Specification

BLD Pharm Indoline-5-carbonitrile 15861-23-1 Not specified[3]

Appchem Indoline-5-carbonitrile 15861-23-1 Not specified[4]

Lab-Chemicals.com Indoline-5-carbonitrile 15861-23-1 97%[2]

Note: Availability and specifications are subject to change. Direct inquiry with the supplier is

recommended.

The broader availability of Indole-5-carbonitrile from major suppliers like Sigma-Aldrich and

Thermo Fisher Scientific may present an alternative starting point for synthetic campaigns that

incorporate a reduction step.[5][6]

References
Indole-5-carbonitrile. SIELC Technologies. [Link]
Indole-5-Carbonitrile: Sourcing, Properties, and Market Insights. Methylamine Supplier. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/5-cyanoindole-temppid160705002247.html
https://www.echemi.com/sds/5-cyanoindole-temppid160705002247.html
https://www.cdhfinechemical.com/images/product/msds/37_1889813334_INDOLE-5-CARBONITRILE-CASNO-15861-24-2-MSDS.pdf
https://www.echemi.com/sds/5-cyanoindole-temppid160705002247.html
https://www.cdhfinechemical.com/images/product/msds/37_1889813334_INDOLE-5-CARBONITRILE-CASNO-15861-24-2-MSDS.pdf
https://www.benchchem.com/product/b098209?utm_src=pdf-body
https://www.benchchem.com/product/b098209?utm_src=pdf-body
https://www.bldpharm.com/products/15861-23-1.html
https://www.appchemical.com/products/15861-23-1?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=1H-Indole-5-carbonitrile,%202,3-dihydro-&keyword=
https://lab-chemicals.com/product/indoline-5-carbonitrile-97/
https://www.sigmaaldrich.com/US/en/product/aldrich/c92006
https://www.thermofisher.com/order/catalog/product/B21810.03
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(4-chlorobutyl)indole-5-carbonitrile suppliers USA. USA Chemical Suppliers. [Link]
Indole-5-Carbonitrile. Methylamine Supplier. [Link]
Process for the preparation of 1H-indole-5-carbonitrile. Technical Disclosure Commons.
[Link]
Processes for the preparation of 3-alkyl indoles.
Production process of 3-(4-chlorobutyl) indole-5-carbonitrile.
Indoline-5-carbonitrile | 15861-23-1. Appchem. [Link]
Indole-5-carbonitrile | C9H6N2 | CID 27513. PubChem - NIH. [Link]
Recent advances in the application of indoles in multicomponent reactions. RSC Publishing.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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